Cas no 19387-83-8 (Benzene,2-(chloromethyl)-5-(1,1-dimethylethyl)-1,3-dimethyl-)

Benzene,2-(chloromethyl)-5-(1,1-dimethylethyl)-1,3-dimethyl- structure
19387-83-8 structure
Product Name:Benzene,2-(chloromethyl)-5-(1,1-dimethylethyl)-1,3-dimethyl-
CAS No:19387-83-8
MF:C13H19Cl
MW:210.742963075638
CID:143421
PubChem ID:88034
Update Time:2025-08-05

Benzene,2-(chloromethyl)-5-(1,1-dimethylethyl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-(chloromethyl)-5-(1,1-dimethylethyl)-1,3-dimethyl-
    • 5-tert-butyl-2-(chloromethyl)-1,3-dimethylbenzene
    • 5-TERT-BUTYL-2-CHLOROMETHYL-1,3-DIMETHYL-BENZENE
    • 2-(Chloromethyl)-5-(1,1-dimethylethyl)-m-xylene
    • Einecs 243-013-9
    • Xylometazoline hydrochloride impurity E
    • 4-Tert-butyl-2,6-dimethylbenzylchloroide
    • 1-tert-Butyl-4-(chloromethyl)-3,5-dimethylbenzene
    • 2-(CHLOROMETHYL)-5-(1,1-DIMETHYLETHYL)-1,3-DIMETHYLBENZENE
    • 2-(chloromethyl)-5-(1,1-dimethylethyl)-1,3-dimethyl-benzen
    • Benzene, 2-(chloromethyl)-5-(1,1-dimethylethyl)-1,3-dimethyl-
    • XYLOMETAZOLINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
    • SCHEMBL2989162
    • 19387-83-8
    • AKOS000115090
    • UNII-9FST1VVT81
    • 9FST1VVT81
    • Xylometazoline Hydrochloride Imp. B (EP); Xylometazoline Imp. B (EP); 2-(Chloromethyl)-5-(1,1-dimethylethyl)-1,3-dimethylbenzene; Xylometazoline Hydrochloride Impurity B; Xylometazoline Impurity B
    • NS00021803
    • DTXSID2066482
    • EN300-01563
    • SELSXVIZHNFFRV-UHFFFAOYSA-N
    • G33935
    • Inchi: 1S/C13H19Cl/c1-9-6-11(13(3,4)5)7-10(2)12(9)8-14/h6-7H,8H2,1-5H3
    • InChI Key: SELSXVIZHNFFRV-UHFFFAOYSA-N
    • SMILES: ClCC1C(C)=CC(=CC=1C)C(C)(C)C

Computed Properties

  • Exact Mass: 210.11767
  • Monoisotopic Mass: 210.117528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.7

Experimental Properties

  • Density: 0.973±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 95-97 ºC (3 Torr)
  • Flash Point: 116.8±11.4 ºC,
  • Refractive Index: 1.503
  • Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
  • PSA: 0

Benzene,2-(chloromethyl)-5-(1,1-dimethylethyl)-1,3-dimethyl- Security Information

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